Cas no 17041-46-2 (ethyl 3-(4-hydroxyphenyl)prop-2-enoate)

• Product Name: ethyl 3-(4-hydroxyphenyl)prop-2-enoate
• CAS No: 17041-46-2
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 94364
• PubChem ID: 676946
• Update Time: 2025-05-20

ethyl 3-(4-hydroxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-hydroxyphenyl)acrylate
• P-HYDROXYL ETHYL CINNAMATE
• ETHYL COUMARATE
• Ethyl o-hydroxycinnamate
• 3-(2-Hydroxyphenyl)-2-propenoic acid ethyl ester
• ETHYL 4-COUMARATE
• ETHYL 4-HYDROXYCINNAMATE
• ETHYL P-HYDROXYCINNAMATE
• Ethyl 2-hydroxycinnamate
• ethyl 3-(4-hydroxyphenyl)prop-2-enoate
• SCHEMBL2391128
• ethylcoumarate
• (E)-3-(2-hydroxyphenyl)-acrylic acid ethyl ester
• ETHYL (2E)-3-(2-HYDROXYPHENYL)PROP-2-ENOATE
• 2-Hydroxyzimtsaeureethylester
• (E)-3-(2-Hydroxy-phenyl)-acrylic acid ethyl ester
• SMR002355623
• MLS003675178
• 17041-46-2
• ETHYL TRANS 2-HYDROXYCINNAMATE 97
• (E)-ethyl 2-hydroxycinnamate
• Propenoic acid, 3-(2-hydroxyphenyl)-, ethyl ester
• A882022
• 6236-62-0
• EN300-1453829
• Ethyl (2E)-3-(2-hydroxyphenyl)-2-propenoate #
• LCCK0059
• Ethyl trans-2-hydroxycinnamate, 97%
• AKOS015894016
• BCB03_000054
• Ethyl trans-2-hydroxycinnamate
• ethyl (E)-3-(2-hydroxyphenyl)prop-2-enoate

• Inchi： 1S/C11H12O3/c1-2-14-11(13)8-7-9-5-3-4-6-10(9)12/h3-8,12H,2H2,1H3/b8-7+
• InChI Key： SRBYHEKXHQYMRN-BQYQJAHWSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1O)=O)CC

Computed Properties

• Exact Mass: 192.07900
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.162
• Melting Point: 87 ºC
• Boiling Point: 322 ºC
• Flash Point: 137 ºC
• Refractive Index: 1.4600 (estimate)
• PSA: 46.53000
• LogP: 1.96850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acid esters

Additional information on ethyl 3-(4-hydroxyphenyl)prop-2-enoate

Professional Introduction to Ethyl 3-(4-hydroxyphenyl)prop-2-enoate (CAS No. 17041-46-2)

Ethyl 3-(4-hydroxyphenyl)prop-2-enoate, a compound with the chemical formula C₁₀H₁₀O₃, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its CAS number CAS No. 17041-46-2, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The molecular structure of ethyl 3-(4-hydroxyphenyl)prop-2-enoate consists of a prop-2-enoate ester moiety attached to a 4-hydroxyphenyl group. This arrangement contributes to its reactivity and makes it a valuable intermediate in synthetic chemistry. The presence of both hydroxyl and ester functional groups provides multiple sites for chemical modification, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, ethyl 3-(4-hydroxyphenyl)prop-2-enoate has been studied for its potential role in pharmaceutical applications. Its structural features suggest that it may interact with biological targets, making it a candidate for drug discovery programs. Specifically, the hydroxyl group can participate in hydrogen bonding interactions, while the ester group can undergo hydrolysis or other transformations to yield bioactive molecules.

One of the most promising areas of research involving ethyl 3-(4-hydroxyphenyl)prop-2-enoate is its application in the development of novel therapeutic agents. Studies have indicated that compounds with similar structural motifs may exhibit anti-inflammatory, antioxidant, or antimicrobial properties. These findings have spurred interest in exploring the pharmacological potential of ethyl 3-(4-hydroxyphenyl)prop-2-enoate and its derivatives.

The synthesis of ethyl 3-(4-hydroxyphenyl)prop-2-enoate can be achieved through various chemical pathways. One common method involves the esterification of 3-(4-hydroxyphenyl)prop-2-enoic acid using ethanol in the presence of an acid catalyst. This reaction is straightforward and yields the desired product with high efficiency. Alternative synthetic routes include condensation reactions or palladium-catalyzed cross-coupling processes, which may be employed depending on the specific requirements of the study.

Recent advancements in computational chemistry have also contributed to a deeper understanding of ethyl 3-(4-hydroxyphenyl)prop-2-enoate. Molecular modeling studies have revealed insights into its binding interactions with potential biological targets. These simulations have helped researchers predict the compound's behavior in biological systems and guide the design of more effective derivatives.

The chemical reactivity of ethyl 3-(4-hydroxyphenyl)prop-2-enoate makes it a versatile building block for organic synthesis. Its ability to undergo various transformations allows for the creation of diverse molecular architectures, which can be explored for their pharmacological activity. For instance, functionalization of the hydroxyl group can lead to ether or sugar derivatives, while modifications of the ester moiety may result in amides or other bioactive compounds.

In conclusion, ethyl 3-(4-hydroxyphenyl)prop-2-enoate (CAS No. 17041-46-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing studies continue to uncover new applications and insights into this molecule, reinforcing its importance in the chemical and pharmaceutical industries.